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Compound of Interest

Compound Name: C18:1 Lyso PAF

Cat. No.: B3044086 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

specialized chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe and

compliant disposal of C18:1 Lyso-Platelet Activating Factor (Lyso-PAF), a bioactive lipid

involved in various cellular signaling pathways. Adherence to these procedures is vital to

mitigate potential hazards and ensure a safe laboratory environment.

Key Chemical and Physical Properties
Understanding the properties of C18:1 Lyso-PAF is the first step in determining the appropriate

disposal method. While specific data for the C18:1 variant is not fully detailed in all public

records, information for closely related Lyso-PAF compounds provides a strong basis for safe

handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3044086?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Citation

Chemical Name

1-O-(9Z-octadecenyl)-2-

hydroxy-sn-glycero-3-

phosphocholine

[1][2]

Molecular Formula

C26H54NO6P (for the C18:1

variant, though C26H56NO6P

is cited for C18:0)

[3]

Molecular Weight
Approximately 507.7 g/mol

(based on C18:1 structure)

Physical Form
Can be a lyophilized powder or

in solution.
[3]

Solubility
Slightly soluble in chloroform

(0.1-1 mg/mL).
[3]

Storage Temperature -20°C [4]

Safety Information and Hazard Classification
The safety profile of C18:1 Lyso-PAF is extrapolated from data on similar Lyso-PAF

compounds, such as C16 Lyso-PAF. It is imperative to handle this compound with care,

assuming a conservative safety posture.
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Hazard Classification Description Citation

Signal Word Danger [4]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H331 (Toxic if

inhaled), H336 (May cause

drowsiness or dizziness), H351

(Suspected of causing cancer),

H361d (Suspected of

damaging the unborn child),

H372 (Causes damage to

organs through prolonged or

repeated exposure), H412

(Harmful to aquatic life with

long lasting effects).

[4]

Precautionary Statements

P201 (Obtain special

instructions before use), P273

(Avoid release to the

environment), P301 + P312 +

P330 (IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.),

P302 + P352 (IF ON SKIN:

Wash with plenty of soap and

water.), P304 + P340 + P311

(IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor.),

P308 + P313 (IF exposed or

concerned: Get medical

advice/attention).

[4]

Target Organs
Central nervous system, Liver,

Kidney.
[4]
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Storage Class

6.1D - Non-combustible, acute

toxic Cat. 3 / toxic hazardous

materials or hazardous

materials causing chronic

effects.

[4]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended procedure for the proper disposal of C18:1

Lyso-PAF. This procedure is based on general best practices for chemical waste management

and should be adapted to comply with local, state, and federal regulations.

1. Waste Identification and Segregation:

Identify all waste streams containing C18:1 Lyso-PAF. This includes pure compound,
solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment
(PPE).
Segregate C18:1 Lyso-PAF waste from other laboratory waste streams at the point of
generation. Do not mix with non-hazardous waste.

2. Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically compatible waste container. A high-density
polyethylene (HDPE) container is generally suitable.
Clearly label the waste container with "Hazardous Waste," the full chemical name "C18:1
Lyso-PAF," and the relevant hazard symbols (e.g., toxic, health hazard).

3. Waste Accumulation:

Store the waste container in a designated, secure, and well-ventilated satellite accumulation
area.
Keep the container closed except when adding waste.
Do not overfill the container; allow for adequate headspace.

4. Neutralization/Deactivation (if applicable and safe):
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Currently, there are no established and verified protocols for the chemical neutralization of
Lyso-PAF compounds for disposal purposes. Therefore, chemical deactivation is not
recommended without specific guidance from a qualified chemist or your institution's
Environmental Health and Safety (EHS) department.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.
Provide the disposal contractor with the Safety Data Sheet (SDS) for C16 Lyso-PAF and any
other available information on C18:1 Lyso-PAF to ensure proper handling and disposal.
Incineration at a permitted hazardous waste facility is a common and effective disposal
method for such organic compounds.[5]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of C18:1 Lyso-

PAF.
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Start: Generation of
C18:1 Lyso-PAF Waste

Step 1: Identify and Segregate Waste
(Pure compound, solutions, contaminated items)

Step 2: Select and Label
Appropriate Waste Container

(Leak-proof, chemically compatible, clearly labeled)

Step 3: Accumulate Waste Safely
(Secure, ventilated area, container closed)

Is Chemical Neutralization
Protocol Available and Approved?

Consult EHS for Guidance

Yes

Step 4: Arrange for Professional Disposal
(Contact EHS or licensed contractor)

No

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of C18:1 Lyso-PAF.
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By following these procedures, laboratory personnel can ensure the safe handling and disposal

of C18:1 Lyso-PAF, contributing to a secure research environment and regulatory compliance.

Always consult your institution's specific safety protocols and EHS department for guidance

tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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